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Compound of Interest

Compound Name: Colistin methanesulfonate

Cat. No.: B10859585

Technical Support Center: Colistin
Methanesulfonate (CMS) Stock Solutions

This technical support center provides guidance on the proper storage and handling of colistin
methanesulfonate (CMS) stock solutions to ensure the potency and reproducibility of your
experimental results.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended solvent for reconstituting colistin methanesulfonate (CMS)
powder?

Al: CMS powder should be reconstituted in sterile, nuclease-free water.[1] CMS is readily
soluble in water.[1]

Q2: What is the primary cause of potency loss in CMS stock solutions?

A2: The primary cause of potency loss is the hydrolysis of CMS, an inactive prodrug, into its
active and more toxic form, colistin.[2][3] This conversion is spontaneous in aqueous solutions
and is influenced by temperature, concentration, and pH.[1][4]

Q3: How should I store my high-concentration CMS stock solution for long-term use?

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b10859585?utm_src=pdf-interest
https://www.benchchem.com/product/b10859585?utm_src=pdf-body
https://www.benchchem.com/product/b10859585?utm_src=pdf-body
https://www.benchchem.com/product/b10859585?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Colistin_Methanesulfonate_Stock_Solution_Preparation_in_In_Vitro_Assays.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Colistin_Methanesulfonate_Stock_Solution_Preparation_in_In_Vitro_Assays.pdf
https://journals.asm.org/doi/10.1128/aac.00103-08
https://www.researchgate.net/publication/5245853_Stability_of_Colistin_Methanesulfonate_in_Pharmaceutical_Products_and_Solutions_for_Administration_to_Patients
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Colistin_Methanesulfonate_Stock_Solution_Preparation_in_In_Vitro_Assays.pdf
https://www.researchgate.net/figure/The-reported-methods-for-the-hydrolysis-of-colistimethate-sodium-CMS-to-colistin-CS_tbl1_348610049
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10859585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

A3: For long-term storage, it is recommended to store aliquots of your high-concentration CMS
stock solution at -20°C or -80°C to minimize hydrolysis.[1] Avoid repeated freeze-thaw cycles
by preparing single-use aliquots.[1]

Q4: Can | store my reconstituted CMS solution at room temperature?

A4: While some studies show that high-concentration CMS solutions (e.g., 200 mg/mL) are
stable for up to 7 days at 25°C with minimal conversion to colistin, it is generally recommended
to use freshly prepared solutions or store them at lower temperatures to ensure maximum
potency and minimize the formation of the more toxic colistin.[2][3]

Q5: Why is it important to use a high concentration for the stock solution?

A5: Higher concentrations of CMS in solution exhibit greater stability.[1] This is thought to be
due to the formation of micelles that protect the CMS molecules from hydrolysis.[1]
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Issue

Possible Cause

Recommended Solution

Inconsistent results in
antimicrobial susceptibility
testing (AST).

Degradation of CMS to colistin

in working solutions.

Prepare fresh working
solutions from a frozen, high-
concentration stock solution for
each experiment. Ensure the
stock solution has been stored
correctly and has not
undergone multiple freeze-

thaw cycles.

Binding of colistin to

plasticware.

While not recommended for
routine testing, be aware that
the active colistin can bind to
polystyrene surfaces. The
reference method for
susceptibility testing, broth
microdilution, is designed to

minimize this effect.

Observed toxicity in cell-based
assays is higher than

expected.

Significant conversion of CMS
to the more toxic colistin in the

stock or working solution.

Verify the storage conditions
and age of your CMS stock
solution. Prepare fresh
solutions and consider
quantifying the amount of free
colistin in your stock if toxicity
is a persistent issue. Colder
storage temperatures are
recommended to minimize

spontaneous hydrolysis.[5]

Precipitate forms in the stock

solution upon thawing.

The concentration of the stock
solution may be too high, or
the solution was not properly

dissolved initially.

Ensure the CMS powder is
fully dissolved during
reconstitution by gentle
vortexing.[1] If a precipitate is
observed, warm the solution
gently and vortex to redissolve

before use. If it does not

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC152538/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Colistin_Methanesulfonate_Stock_Solution_Preparation_in_In_Vitro_Assays.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10859585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Troubleshooting & Optimization
Check Availability & Pricing

BENGHE

redissolve, it is best to prepare

a fresh stock solution.

Data on CMS Stability

The stability of CMS solutions is critically dependent on temperature and concentration. The
following table summarizes the percentage of colistin formed from the hydrolysis of CMS under
various storage conditions. Lower percentages of colistin indicate greater stability of the CMS
solution.

Concentration Storage . Colistin
Solvent Duration

of CMS Temperature Formed (%)

200 mg/mL Water 4°C 7 days <0.1%

200 mg/mL Water 25°C 7 days <0.1%
Inhalation

77.5 mg/mL ) 4°C 12 months <0.1%
Solution
Inhalation

77.5 mg/mL ) 25°C 12 months <0.1%
Solution
5% Glucose

4 mg/mL ) 4°C 48 hours 0.3%
Solution
5% Glucose

4 mg/mL _ 25°C 48 hours <4%
Solution
0.9% Saline

4 mg/mL ) 4°C 48 hours 0.3%
Solution
0.9% Saline

4 mg/mL ) 25°C 48 hours <4%
Solution

0.1 mg/mL Water 4°C 2 days No formation

0.1 mg/mL Water 37°C 48 hours ~60-63%

0.1 mg/mL Water 37°C 72 hours ~80%

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10859585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Data compiled from multiple sources.[2][3][5][6]

Experimental Protocols
Preparation of High-Concentration CMS Stock Solution

This protocol describes the preparation of a concentrated CMS stock solution that can be
stored for extended periods with minimal degradation.

Materials:

Colistin methanesulfonate sodium salt powder

Sterile, nuclease-free water

Sterile conical tubes or vials

0.22 um syringe filter
Procedure:
o Accurately weigh the desired amount of CMS powder.

» Reconstitute the powder in a minimal volume of sterile water to achieve a high concentration
(e.g., 200 mg/mL). A concentration of 200 mg/mL has been shown to be stable for at least 7
days at both 4°C and 25°C with minimal formation of colistin.[2][3]

o Ensure complete dissolution by gentle vortexing. Avoid vigorous shaking to prevent frothing.

[1]
» Sterilize the stock solution by passing it through a 0.22 um syringe filter.
 Aliquot the sterile stock solution into single-use, sterile tubes.

o For long-term storage, immediately freeze the aliquots at -20°C or -80°C. For short-term
storage (up to 7 days for high concentrations), solutions can be stored at 2-8°C.[2][3]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://journals.asm.org/doi/10.1128/aac.00103-08
https://www.researchgate.net/publication/5245853_Stability_of_Colistin_Methanesulfonate_in_Pharmaceutical_Products_and_Solutions_for_Administration_to_Patients
https://pmc.ncbi.nlm.nih.gov/articles/PMC152538/
https://pubmed.ncbi.nlm.nih.gov/12654671/
https://www.benchchem.com/product/b10859585?utm_src=pdf-body
https://journals.asm.org/doi/10.1128/aac.00103-08
https://www.researchgate.net/publication/5245853_Stability_of_Colistin_Methanesulfonate_in_Pharmaceutical_Products_and_Solutions_for_Administration_to_Patients
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Colistin_Methanesulfonate_Stock_Solution_Preparation_in_In_Vitro_Assays.pdf
https://journals.asm.org/doi/10.1128/aac.00103-08
https://www.researchgate.net/publication/5245853_Stability_of_Colistin_Methanesulfonate_in_Pharmaceutical_Products_and_Solutions_for_Administration_to_Patients
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10859585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Broth Microdilution (BMD) for Minimum Inhibitory
Concentration (MIC) Testing

This is the internationally recognized reference method for colistin susceptibility testing.[7]
Materials:

o CMS working solution (prepared fresh from a frozen stock)

» Cation-Adjusted Mueller-Hinton Broth (CAMHB)

o Sterile 96-well microtiter plates

e Bacterial inoculum standardized to 0.5 McFarland

Procedure:

e Prepare serial two-fold dilutions of the CMS working solution in CAMHB directly in the 96-
well microtiter plate.

» Prepare a standardized bacterial inoculum equivalent to a 0.5 McFarland standard. This
should be further diluted in CAMHB to achieve a final concentration of approximately 5 x 10°
CFU/mL in each well.

e Add 50 pL of the standardized bacterial suspension to each well, resulting in a final volume
of 100 uL per well.

 Include a growth control well (broth and inoculum, no CMS) and a sterility control well (broth
only).

 Incubate the plates in ambient air at 35°C + 2°C for 16-20 hours.

e The MIC is the lowest concentration of CMS that completely inhibits visible bacterial growth.

Visual Guides
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Workflow for Preparation and Storage of CMS Stock Solutions

Weigh CMS Powder

l

Reconstitute in Sterile Water
(High Concentration, e.g., 200 mg/mL)

l

Gentle Vortexing to Dissolve

l

Sterile Filter (0.22 pm)

;

Aliquot into Single-Use Tubes

ﬁ Iong—ter\lzor short-term

Long-Term Storage Short-Term Storage
(-20°C or -80°C) (2-8°C, up to 7 days)

N/

Thaw and Prepare
Working Dilutions
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Hydrolysis of Colistin Methanesulfonate (CMS)
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Colistin
(Active, More Toxic Form)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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